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Compound of Interest

Compound Name:
alpha-Methylhistamine

dihydrobromide

CAS No.: 28814-35-9

Cat. No.: B14058332

Get Quote

This comprehensive guide provides detailed protocols and technical insights for the dissolution

and application of (R)-(-)-α-Methylhistamine dihydrobromide, a potent and selective histamine

H3 receptor agonist. Designed for researchers, scientists, and drug development professionals,

this document moves beyond simple step-by-step instructions to explain the scientific rationale

behind each procedural choice, ensuring experimental robustness and reproducibility.

Introduction: Understanding α-Methylhistamine
(R)-(-)-α-Methylhistamine is a critical tool in neuroscience and pharmacology research. It

serves as a highly selective agonist for the histamine H3 receptor, a presynaptic autoreceptor

that modulates the synthesis and release of histamine and other neurotransmitters in the

central nervous system.[1][2] Its ability to cross the blood-brain barrier makes it invaluable for

both in vitro and in vivo studies aimed at elucidating the role of the histaminergic system in

various physiological and pathological processes, including cognition, wakefulness, and
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neuroinflammation.[1][3][4] This guide will focus on the dihydrobromide salt form of (R)-(-)-α-

Methylhistamine, providing a clear path from powder to experimental data.

Mechanism of Action at a Glance
α-Methylhistamine, by activating presynaptic H3 receptors, inhibits the release of histamine

from histaminergic neurons. This feedback inhibition is a key regulatory mechanism in the

brain.
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Figure 1: Simplified signaling pathway of α-Methylhistamine at a histaminergic synapse.

Chemical and Physical Properties
A thorough understanding of the physicochemical properties of α-Methylhistamine

dihydrobromide is fundamental to its correct handling and use.

Property Value Source(s)

Molecular Formula C₆H₁₁N₃·2HBr

Molecular Weight 287.00 g/mol [5]

Appearance White to off-white solid

Purity Typically ≥98% (HPLC)

Solubility (Water) ≥ 28.7 mg/mL (≥ 100 mM) [6]

Solubility (DMSO) Soluble [7]

Storage (Solid)
Desiccate at room temperature

or -20°C
[5]

Storage (In Solution)
-80°C for up to 1 year; -20°C

for shorter term
[1][2][8]

Safety and Handling Precautions
As a biologically active compound, appropriate safety measures are essential.

Personal Protective Equipment (PPE): Always wear a lab coat, safety glasses, and gloves

when handling the solid compound and its solutions.

Handling: Avoid inhalation of dust and contact with skin and eyes. Work in a well-ventilated

area or a chemical fume hood.

Disposal: Dispose of waste in accordance with local, state, and federal regulations.

Preparation of Stock Solutions
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The preparation of a concentrated, stable stock solution is the first critical step in most

experimental workflows. The choice of solvent depends on the intended application (in vitro vs.

in vivo) and the desired final concentration.

Aqueous Stock Solutions for In Vitro Assays
For most cell-based assays and in vitro binding studies, a sterile aqueous buffer is the

preferred solvent. Water is a suitable solvent for α-Methylhistamine dihydrobromide.[6]

Protocol:

Pre-warming (Optional but Recommended): If a higher concentration is desired, gently warm

the solvent (e.g., sterile water or PBS) to 37°C. This can aid in the dissolution process.[6]

Weighing: Accurately weigh the desired amount of α-Methylhistamine dihydrobromide

powder in a sterile microcentrifuge tube.

Dissolution: Add the appropriate volume of sterile, molecular biology-grade water or

phosphate-buffered saline (PBS) to achieve the desired stock concentration (e.g., 10 mM or

100 mM).

Mixing: Vortex the solution gently until the solid is completely dissolved. If necessary, use a

brief sonication in a water bath to facilitate dissolution.

Sterilization: Filter the stock solution through a 0.22 µm sterile syringe filter into a new sterile

tube. This is crucial for cell culture experiments to prevent contamination.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes to avoid

repeated freeze-thaw cycles. Store aliquots at -20°C for short-term storage (weeks to

months) or -80°C for long-term storage (up to a year).[1][2][8]

DMSO Stock Solutions
For certain applications or if a very high stock concentration is required that exceeds aqueous

solubility limits, Dimethyl Sulfoxide (DMSO) can be used.

Protocol:
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Weighing: As in the aqueous protocol, accurately weigh the α-Methylhistamine

dihydrobromide powder.

Dissolution: Add the required volume of anhydrous, sterile-filtered DMSO.

Mixing: Vortex until the compound is fully dissolved.

Storage: Store in small aliquots at -20°C or -80°C in desiccated conditions.

Causality Note: DMSO is a powerful organic solvent that can be toxic to cells at higher

concentrations. When preparing working solutions from a DMSO stock for in vitro assays,

ensure the final concentration of DMSO in the culture medium is low (typically <0.5%) to avoid

solvent-induced artifacts.

Preparation of Working Solutions
Working solutions are diluted from the stock solution to the final concentration required for the

experiment.

In Vitro Working Solutions
Protocol:

Thawing: Thaw a single aliquot of the stock solution at room temperature.

Dilution: Serially dilute the stock solution in the appropriate sterile assay buffer or cell culture

medium to achieve the desired final concentrations. It is good practice to perform dilutions in

a stepwise manner to ensure accuracy.

Use Immediately: It is recommended to prepare and use fresh working solutions on the day

of the experiment.[6]
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Figure 2: General workflow for solution preparation.

In Vivo Formulations
For animal studies, the formulation must be sterile, isotonic, and biocompatible. The typical

route of administration is intraperitoneal (i.p.) injection.[1][2]

Protocol for Saline-Based Formulation:

Preparation of Stock: Prepare a high-concentration stock solution in sterile saline (0.9%

NaCl). Ensure the final concentration for injection allows for a reasonable dosing volume

(e.g., 5-10 mL/kg body weight).[3]

Dilution for Dosing: On the day of the experiment, dilute the stock solution with sterile saline

to the final desired concentration for injection. For example, to achieve a dose of 10 mg/kg in

a 25g mouse with an injection volume of 100 µL, the final concentration would need to be 2.5

mg/mL.

Sterility: Maintain sterility throughout the preparation process using aseptic techniques.

Protocol for Co-Solvent Formulation (if required):

For some in vivo applications, co-solvents may be used to enhance solubility or stability, though

α-Methylhistamine dihydrobromide is generally soluble in saline. A common vehicle for in vivo

studies consists of a mixture of solvents.

Example Vehicle Composition:

5-10% DMSO

30% Polyethylene glycol 300 (PEG300)

5% Tween 80

55-60% Saline or PBS
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Preparation Steps:

Dissolve the α-Methylhistamine dihydrobromide in DMSO first.

Add PEG300 and mix thoroughly.

Add Tween 80 and mix.

Finally, add saline or PBS to the final volume and mix until a clear solution is formed.

Trustworthiness Note: Always perform a small-scale pilot test of any new formulation to check

for precipitation or other instabilities. Additionally, administer a vehicle-only control to a

separate group of animals to account for any effects of the solvent mixture itself.

Summary and Best Practices
Purity is Paramount: Always use high-purity α-Methylhistamine dihydrobromide (≥98%).

Fresh is Best: Prepare working solutions fresh on the day of the experiment from frozen

aliquots of a concentrated stock.

Avoid Freeze-Thaw Cycles: Aliquoting stock solutions into single-use volumes is critical for

maintaining compound integrity.

Validate Your Vehicle: For in vivo studies, always include a vehicle control group.

pH Considerations: For aqueous solutions, ensure the pH of your final working solution is

compatible with your experimental system (e.g., physiological pH of ~7.4 for cell culture).

By adhering to these detailed protocols and understanding the rationale behind them,

researchers can confidently prepare and use α-Methylhistamine dihydrobromide solutions to

generate reliable and reproducible data in their investigations of the histaminergic system.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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